Cas no 64330-83-2 (1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one
• CAS No: 64330-83-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 523159
• PubChem ID: 253137
• Update Time: 2025-11-06

1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-(2-hydroxyethyl)-
• 1-(β-hydroxyethyl)-2-pyridone
• 1-(2-Hydroxy-aethyl)-1H-pyridin-2-on
• 1-(2-Hydroxy-aethyl)-1H-pyridin-2-on, 1-(2-hydroxy-ethyl)-1H-pyridin-2-one
• 1-(2-hydroxy-ethyl)-1H-pyridin-2-one
• 1-(2-hydroxyethyl)-2-pyridone
• 1-(2-hydroxyethyl)pyridin-2-one
• 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C7H9NO2/c9-6-5-8-4-2-1-3-7(8)10/h1-4,9H,5-6H2
• InChI Key： OSAKOAYGMSTAKA-UHFFFAOYSA-N
• SMILES： OCCN1C=CC=CC1=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 42.23000
• LogP: -0.15940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one

1-(2-Hydroxyethyl)-1,2-Dihydropyridin-2-One (CAS No. 64330-83-2): Properties, Applications, and Market Insights

1-(2-Hydroxyethyl)-1,2-dihydropyridin-2-one (CAS No. 64330-83-2) is a versatile heterocyclic compound with significant applications in pharmaceuticals, cosmetics, and specialty chemicals. Its unique molecular structure, featuring a pyridinone core and a hydroxyethyl side chain, makes it a valuable intermediate in organic synthesis. This article explores its properties, industrial uses, and emerging trends in research.

The compound's chemical stability and solubility profile have attracted attention in drug development. Recent studies highlight its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors and antimicrobial agents. Researchers are investigating its role in creating novel anti-inflammatory compounds, aligning with current healthcare demands for safer therapeutic options.

In cosmetic formulations, 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one demonstrates excellent skin compatibility and moisturizing properties. Its molecular structure allows for effective penetration into the stratum corneum while maintaining low irritation potential. Cosmetic chemists value its dual functionality as both an active ingredient and a delivery enhancer for other beneficial compounds, making it particularly relevant in today's booming clean beauty market.

The compound's synthetic versatility enables modifications that can tailor its properties for specific applications. Recent patents reveal innovative uses in hair care formulations, where it helps improve fiber strength and elasticity. This addresses growing consumer concerns about hair damage from environmental stressors and frequent styling - a hot topic in personal care forums and search queries.

From an industrial perspective, 64330-83-2 serves as a key intermediate in producing various specialty chemicals. Its production typically involves controlled reactions under mild conditions, reflecting the chemical industry's shift toward greener synthesis methods. Manufacturers are optimizing processes to improve yield and purity while reducing environmental impact, responding to increasing regulatory and consumer pressures for sustainable chemistry.

Analytical characterization of 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise quality control, especially important for pharmaceutical-grade material. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions.

Market analysts note growing demand for pyridinone derivatives in Asia-Pacific regions, driven by expanding pharmaceutical and personal care industries. The global market for such intermediates is projected to grow steadily, with 64330-83-2 maintaining its niche due to its balanced properties and relatively straightforward synthesis pathway. Companies are investing in production scale-up to meet anticipated needs from drug developers and cosmetic formulators.

Research continues to uncover new potential for this compound. Recent publications explore its use in advanced material science, particularly as a component in functional polymers and smart coatings. These developments align with current scientific interest in multifunctional materials that combine several desirable properties in single formulations - a frequent search topic among materials scientists and engineers.

Quality specifications for 1-(2-hydroxyethyl)-1,2-dihydropyridin-2-one vary by application but generally require high purity levels (≥98%). Suppliers provide detailed technical data sheets covering parameters like melting point, solubility, and impurity profiles. Proper handling involves standard laboratory precautions, with particular attention to avoiding prolonged skin contact despite its relatively low acute toxicity profile.

The future outlook for CAS 64330-83-2 appears promising, with ongoing research exploring its biochemical interactions and material science applications. As sustainable chemistry gains importance, the compound's efficient synthesis route and functional versatility position it well in the evolving chemical landscape. Industry observers recommend monitoring patent filings and academic publications for emerging uses of this interesting heterocyclic molecule.